Cas no 6987-23-1 (Benzenemethanethiol, 4-ethenyl-)

• Product Name: Benzenemethanethiol, 4-ethenyl-
• CAS No: 6987-23-1
• MF: C₁₇H₁₆Cl₂N₂O₂
• MW: 351.227142333984
• CID: 530139
• PubChem ID: 5230688
• Update Time: 2025-04-19

Benzenemethanethiol, 4-ethenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanethiol, 4-ethenyl-
• 2-(4-chloro-3,5-dimethylphenoxy)-N-[(4-chlorophenyl)methylideneamino]acetamide
• 6987-23-1
• 167995-44-0
• DTXSID70411765

• Inchi： 1S/C17H16Cl2N2O2/c1-11-7-15(8-12(2)17(11)19)23-10-16(22)21-20-9-13-3-5-14(18)6-4-13/h3-9H,10H2,1-2H3,(H,21,22)
• InChI Key： ULONCYARUOIXSE-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=CC=1C)OCC(NN=CC1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 350.05908
• Monoisotopic Mass: 350.0588831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 50.69